Cas no 2228395-87-5 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine
• CAS No: 2228395-87-5
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• CID: 6056288
• PubChem ID: 165633949
• Update Time: 2025-07-19

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine
• 2228395-87-5
• EN300-1996466

• Inchi： 1S/C9H16ClN3/c1-3-13-6-12-9(10)8(13)7(2)4-5-11/h6-7H,3-5,11H2,1-2H3
• InChI Key： ZKIRPOVHCRGVOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)CCN)N(C=N1)CC

Computed Properties

• Exact Mass: 201.1032752g/mol
• Monoisotopic Mass: 201.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine

Comprehensive Overview of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine (CAS No. 2228395-87-5)

The compound 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine (CAS No. 2228395-87-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazole core and butan-1-amine side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and biologically active compounds, aligning with the growing demand for novel therapeutic agents.

In recent years, the search for imidazole derivatives has surged due to their versatility in medicinal chemistry. The 4-chloro-1-ethyl substitution pattern in this compound enhances its stability and reactivity, making it a valuable intermediate for synthesizing more complex molecules. This aligns with the broader trend of optimizing heterocyclic compounds for improved bioavailability and target specificity, a hot topic in AI-driven drug design and computational chemistry.

The butan-1-amine moiety in 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine contributes to its solubility and interaction potential with biological targets. This characteristic is critical for central nervous system (CNS) drug development, a field where researchers frequently explore amines for their neurotransmitter-like properties. The compound’s structural similarity to known G-protein-coupled receptor (GPCR) modulators further fuels interest in its pharmacological potential.

From a synthetic perspective, the compound’s CAS No. 2228395-87-5 serves as a key identifier for researchers sourcing high-purity materials. Laboratories focusing on high-throughput screening (HTS) and fragment-based drug discovery often prioritize such well-defined intermediates to streamline their workflows. The rise of automated synthesis platforms and machine learning-assisted retrosynthesis has further amplified the demand for reliable building blocks like this imidazole derivative.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike many traditional intermediates, 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine is designed to balance reactivity with safety, addressing the pharmaceutical industry’s push toward green chemistry principles. This aligns with global trends such as sustainable manufacturing and reduced hazardous waste, which dominate discussions in process chemistry forums.

In agrochemical applications, the compound’s chloro-imidazole structure hints at potential utility in crop protection formulations. Researchers are investigating its derivatives for pest resistance management, a critical area as agriculture faces challenges from climate change and evolving pathogen strains. The ethyl group in its structure may offer metabolic stability, a desirable trait for next-generation pesticides with lower environmental persistence.

Analytical characterization of CAS No. 2228395-87-5 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting the compound’s compatibility with modern quality control protocols. These methods are essential for verifying its purity, especially given the precision required in preclinical research and API synthesis. The compound’s well-documented spectral data also supports its adoption in academic research and industrial scale-up projects.

Looking ahead, the scientific community anticipates expanded studies on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)butan-1-amine’s mechanism of action and derivative optimization. Its intersection with precision medicine and targeted therapy trends positions it as a molecule to watch in the coming decade. As AI-powered molecular modeling accelerates discovery cycles, compounds with such balanced pharmacophores will likely remain at the forefront of innovative chemical research.